Cas no 117934-34-6 (3-(Chloromethyl)-2-methoxypyridine hydrochloride)

• Product Name: 3-(Chloromethyl)-2-methoxypyridine hydrochloride
• CAS No: 117934-34-6
• MF: C₇H₉Cl₂NO
• MW: 194.058459997177
• MDL: MFCD23135658
• CID: 1038822
• PubChem ID: 18424065
• Update Time: 2025-10-30

3-(Chloromethyl)-2-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-methoxypyridine hydrochloride
• MFCD23135658
• AKOS016002682
• DB-240665
• 2-methoxy-3-picolyl chloride hydrochloride
• 3-(Chloromethyl)-2-methoxypyridinehydrochloride
• CS-0329418
• 3-(Chloromethyl)-2-methoxypyridine--hydrogen chloride (1/1)
• DTXSID90593638
• AS-33303
• PFQPCKUWKAWAMG-UHFFFAOYSA-N
• 3-(chloromethyl)-2-methoxypyridine;hydrochloride
• A893265
• SCHEMBL5900883
• 117934-34-6
• 3-(CHLOROMETHYL)-2-METHOXYPYRIDINE HCL

• MDL： MFCD23135658
• Inchi： 1S/C7H8ClNO.ClH/c1-10-7-6(5-8)3-2-4-9-7;/h2-4H,5H2,1H3;1H
• InChI Key： PFQPCKUWKAWAMG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=C1OC.Cl

Computed Properties

• Exact Mass: 193.00600
• Monoisotopic Mass: 193.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.63100

Additional information on 3-(Chloromethyl)-2-methoxypyridine hydrochloride

3-(Chloromethyl)-2-methoxypyridine hydrochloride

The compound 3-(Chloromethyl)-2-methoxypyridine hydrochloride (CAS No. 117934-34-6) is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloromethyl group and a methoxy substituent. The presence of these functional groups imparts distinctive chemical properties, making it versatile for various applications.

Recent studies have highlighted the potential of 3-(Chloromethyl)-2-methoxypyridine hydrochloride in the development of novel drug delivery systems. Researchers have explored its ability to act as a linker in bioconjugate chemistry, facilitating the attachment of therapeutic agents to targeting molecules. This advancement has opened new avenues for targeted drug delivery, enhancing efficacy while minimizing side effects. Furthermore, the compound's stability under physiological conditions has been validated through extensive in vitro and in vivo experiments, underscoring its suitability for biomedical applications.

In the realm of agrochemicals, 3-(Chloromethyl)-2-methoxypyridine hydrochloride has shown promise as an intermediate in the synthesis of pesticides and herbicides. Its reactivity with various nucleophiles enables the creation of biologically active compounds that can effectively combat pests and weeds. Recent breakthroughs in green chemistry have also led to the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

The synthesis of 3-(Chloromethyl)-2-methoxypyridine hydrochloride typically involves multi-step processes that require precise control over reaction conditions. A recent study published in *Chemical Communications* detailed an optimized route utilizing microwave-assisted synthesis, which significantly reduced reaction time and improved product purity. This method leverages the unique reactivity of pyridine derivatives under microwave irradiation, demonstrating the potential for scalable production.

From a structural perspective, 3-(Chloromethyl)-2-methoxypyridine hydrochloride exhibits a planar aromatic system with electron-donating and electron-withdrawing groups arranged in a specific spatial configuration. This arrangement influences its electronic properties, making it an ideal candidate for applications in optoelectronics. For instance, researchers have investigated its use as a building block for organic light-emitting diodes (OLEDs), where its photoluminescent properties contribute to enhanced device performance.

Moreover, the compound's ability to form stable complexes with metal ions has been explored in catalysis research. A 2023 study published in *Nature Catalysis* demonstrated that 3-(Chloromethyl)-2-methoxypyridine hydrochloride can serve as a ligand in transition metal catalysts, facilitating selective transformations in organic synthesis. This discovery underscores its role as a valuable tool in modern catalytic processes.

In terms of physical properties, 3-(Chloromethyl)-2-methoxypyridine hydrochloride is known for its high melting point and moderate solubility in polar solvents. These characteristics make it suitable for use in both liquid and solid-state reactions. Recent thermogravimetric analysis (TGA) studies have also revealed its thermal stability up to 250°C under inert conditions, further expanding its applicability across diverse industrial settings.

The demand for 3-(Chloromethyl)-2-methoxypyridine hydrochloride has been steadily increasing due to its versatility and adaptability across multiple industries. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more critical role in advancing scientific and technological frontiers.